Cas no 13064-21-6 (Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]-)

• Product Name: Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]-
• CAS No: 13064-21-6
• MF: C₁₃H₁₆
• MW: 172.266143798828
• CID: 155187
• PubChem ID: 25663
• Update Time: 2025-04-19

Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]-
• hepta-1,6-dien-4-ylbenzene
• 1,6-HEPTADIENE, 4-PHENYL-
• alpha,alpha-Diallyltoluene
• 4-Phenyl-1,6-heptadiene
• DTXSID30926845
• (hepta-1,6-dien-4-yl)benzene
• Diallylphenylmethane
• 13064-21-6

• Inchi： 1S/C13H16/c1-3-8-12(9-4-2)13-10-6-5-7-11-13/h3-7,10-12H,1-2,8-9H2
• InChI Key： HWGAVSSONJYSGW-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(CC=C)CC=C

Computed Properties

• Exact Mass: 172.12528
• Monoisotopic Mass: 172.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.2

Experimental Properties

• Density: 0.88
• Boiling Point: 230.6°Cat760mmHg
• Flash Point: 87.2°C
• Refractive Index: 1.508
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives